6-chloro-N-(3-chlorophenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 6-chloro-N-(3-chlorophenyl)-2H-chromene-3-carboxamide
• InChI: InChI=1S/C16H11Cl2NO2/c17-12-2-1-3-14(8-12)19-16(20)11-6-10-7-13(18)4-5-15(10)21-9-11/h1-8H,9H2,(H,19,20)
• InChI Key: MUNOFEYYGZWYIW-UHFFFAOYSA-N
• Canonical SMILES: C1C(=CC2=C(O1)C=CC(=C2)Cl)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C16H11Cl2NO2
• Molecular Weight: 320.2 g/mol

Description

6-chloro-N-(3-chlorophenyl)-2H-chromene-3-carboxamide, referred to as 6-CNCA, is an organic compound derived from the family of chromene-3-carboxamides. This compound has been studied in various scientific fields and has been found to have a wide range of applications.

Scientific Research Applications

6-CNCA has been studied in various scientific fields and has been found to have a wide range of applications. In particular, this compound has been studied for its potential use as an antifungal, antimicrobial, and anti-inflammatory agent. It has also been studied for its potential use in the treatment of cancer and other diseases. Additionally, 6-CNCA has been studied for its potential use as an inhibitor of enzymes involved in the biosynthesis of fatty acids.

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit anti-inflammatory effects . These effects are often attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators .

Mode of Action

It can be inferred that the compound interacts with its targets to inhibit the expression and activities of certain inflammatory mediators . This interaction likely results in changes that contribute to its anti-inflammatory effects .

Biochemical Pathways

Similar compounds have been found to affect pathways involving inflammatory mediators such as prostaglandin e2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κb, leukotrienes, and some interleukins . The downstream effects of these pathways likely contribute to the compound’s anti-inflammatory effects .

Result of Action

Given its potential anti-inflammatory effects, it can be inferred that the compound may result in reduced inflammation at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

The advantages of using 6-CNCA in lab experiments include its availability, low cost, and ease of synthesis. Additionally, 6-CNCA can be used in a wide range of experiments, including those involving genetic, biochemical, and physiological research. The main limitation of 6-CNCA is its lack of specificity, which can lead to nonspecific effects in certain experiments.

Future Directions

The potential future directions of 6-CNCA research include further exploration of its mechanism of action, its potential use in the treatment of cancer and other diseases, and its potential use as an inhibitor of enzymes involved in the biosynthesis of fatty acids. Additionally, further research could focus on the potential use of 6-CNCA as an antifungal, antimicrobial, and anti-inflammatory agent. Finally, further research could explore the potential use of 6-CNCA in drug delivery systems.

Synthesis Methods

The synthesis of 6-CNCA has been explored through various methods. One of the most common methods involves the reaction of 3-chlorobenzaldehyde and 2-hydroxy-1-naphthoic acid in the presence of a base catalyst. This method produces the desired compound in high yields. Other methods for the synthesis of 6-CNCA include the reaction of 3-chlorobenzaldehyde and 4-chlorobenzoic acid in the presence of a base catalyst, and the reaction of 3-chlorobenzaldehyde and 3-chlorobenzoic acid in the presence of a base catalyst.